Cas no 2281-74-5 (1,3-thiazolidin-4-one)

• Product Name: 1,3-thiazolidin-4-one
• CAS No: 2281-74-5
• MF: C₃H₅NOS
• MW: 103.142899274826
• CID: 238698
• PubChem ID: 637591
• Update Time: 2025-04-19

1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone
• 4-oxothiazolidine
• 1,3-thiazolidin-4-one
• thiazolidin-4-one
• NOLHRFLIXVQPSZ-UHFFFAOYSA-N
• 4-THIAZOLIDONE
• thiazolidine-4-one
• EN300-1720877
• 4-oxo-thiazolidine
• SCHEMBL57039
• InChI=1/C3H5NOS/c5-3-1-6-2-4-3/h1-2H2,(H,4,5
• 2281-74-5
• DTXSID00348459
• AKOS006349706

• Inchi： 1S/C3H5NOS/c5-3-1-6-2-4-3/h1-2H2,(H,4,5)
• InChI Key： NOLHRFLIXVQPSZ-UHFFFAOYSA-N
• SMILES： S1CC(NC1)=O

Computed Properties

• Exact Mass: 103.00925
• Monoisotopic Mass: 103.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 73.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 363.7°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.543
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines